Cas no 2228672-27-1 (3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol)

• Product Name: 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol
• CAS No: 2228672-27-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6508665
• PubChem ID: 165734379
• Update Time: 2025-08-05

3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol
• 2228672-27-1
• EN300-1753556

• Inchi： 1S/C12H17NO2/c13-6-12(7-14)9-1-2-11-8-15-4-3-10(11)5-9/h1-2,5,12,14H,3-4,6-8,13H2
• InChI Key： UVOJCIOGKUAIGQ-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)C(CO)CN

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol

Exploring the Potential of 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol (CAS No. 2228672-27-1) in Modern Research and Applications

The compound 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol (CAS No. 2228672-27-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its distinctive benzopyran core and amino-propanol side chain, this compound presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in addressing neurological disorders, metabolic diseases, and inflammatory conditions, which are among the most pressing health concerns today.

One of the key structural features of 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol is its benzopyran moiety, a heterocyclic system known for its diverse biological activities. The incorporation of an amino-propanol group further enhances its pharmacological profile, making it a versatile candidate for drug discovery. Recent studies have highlighted its potential as a modulator of G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of conditions such as Parkinson's disease, depression, and chronic pain.

The synthesis of 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol involves sophisticated organic chemistry techniques, including multi-step reactions and chiral resolution methods to achieve high purity and enantiomeric excess. This level of precision is essential for ensuring the compound's efficacy and safety in preclinical studies. The growing demand for high-purity intermediates like this one underscores the importance of advanced synthetic methodologies in modern pharmaceutical development.

In addition to its therapeutic potential, 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol has also been explored in the context of sustainable chemistry. Researchers are investigating greener synthetic routes, such as catalysis and flow chemistry, to minimize environmental impact and reduce waste. This aligns with the broader industry trend toward green pharmaceuticals, which emphasizes eco-friendly manufacturing processes without compromising product quality.

The market for specialty chemicals like 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol is expanding rapidly, driven by increasing investment in drug discovery and personalized medicine. Pharmaceutical companies and research institutions are actively seeking high-quality intermediates to accelerate their R&D pipelines. This compound's unique structure and potential applications position it as a valuable asset in the competitive landscape of innovative therapeutics.

From a regulatory perspective, 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol is subject to stringent quality control measures to ensure compliance with global standards such as Good Manufacturing Practices (GMP). These protocols are critical for maintaining the integrity of the compound throughout its lifecycle, from synthesis to final application. As the pharmaceutical industry continues to evolve, adherence to these standards will remain a cornerstone of safe and effective drug development.

Looking ahead, the future of 3-amino-2-(3,4-dihydro-1H-2-benzopyran-6-yl)propan-1-ol appears bright, with ongoing research exploring its full spectrum of biological activities. Its potential to address unmet medical needs, coupled with advancements in synthetic and analytical technologies, makes it a compound of significant interest. Whether in academia or industry, the study of this molecule exemplifies the intersection of chemistry, biology, and innovation, paving the way for groundbreaking discoveries in the years to come.